![molecular formula C14H11N B041195 2-Cyano-4'-methylbiphenyl CAS No. 114772-53-1](/img/structure/B41195.png)
2-Cyano-4'-methylbiphenyl
Overview
Description
2-Cyano-4'-methylbiphenyl (2CMBP) is a synthetic compound that has been studied for its potential applications in a variety of scientific fields. 2CMBP has a unique structure and physical properties that make it useful for a range of scientific and industrial purposes.
Scientific Research Applications
Antibacterial Properties : A study by Chao Shu-jun (2006) demonstrated that a derivative of 2-Cyano-4'-methylbiphenyl exhibits significant antibacterial activities against various bacteria, including E. coli and Streptococcus (Chao Shu-jun, 2006).
Catalysis Applications : Research by C. Qun (2007) showed that 2-Cyano-4′-methylbiphenyl synthesized using manganous chloride can be a catalyst in the synthesis of several compounds, including 4-methylphenol and 4,4′-dimethylbiphenyl (C. Qun, 2007).
Dye Properties in Pharmaceuticals : S. Kotteswaran, M. Senthil Pandian, and P. Ramasamy (2016) synthesized a dye derived from this compound, which showed high stability and low toxicity, indicating potential uses in pharmaceuticals (Kotteswaran, Pandian, & Ramasamy, 2016).
Drug Discovery and Pharmacological Applications : Kazuhiro Kobayashi and colleagues (2006) developed a new synthesis method for 4H-1,4-benzothiazine derivatives using a compound structurally related to this compound, offering potential for drug discovery and pharmacological applications (Kobayashi et al., 2006).
Genotoxic Impurity Quantification in Pharmaceuticals : Krishna Katta and team (2017) developed a method to quantify a genotoxic impurity related to this compound in Escitalopram oxalate (Katta et al., 2017).
High-Yield Synthesis : Song Guang-hui (2008) achieved a 91.8% yield in synthesizing a tetrazole derivative of this compound (Song Guang-hui, 2008).
Reusable Palladium Catalyst in Suzuki-Miyaura Cross-Coupling : A study by T. Borkowski et al. (2011) found that a polysiloxane-supported palladium catalyst, related to this compound, was effective in Suzuki-Miyaura cross-coupling reactions (Borkowski et al., 2011).
Petroleum Geochemistry : R. Alexander, K. M. Cumbers, and R. Kagi (1986) discovered that 2-Methylbiphenyl, closely related to this compound, decreases in abundance with increasing thermal maturity in sediments, which can be useful as thermal maturity indicators for crude oils (Alexander, Cumbers, & Kagi, 1986).
Mechanism of Action
Target of Action
2-Cyano-4’-methylbiphenyl, also known as 4’-Methyl-2-cyanobiphenyl, is a key intermediate used in the synthesis of antihypertensive drugs . The primary targets of these drugs are angiotensin II receptors, which play a crucial role in regulating blood pressure.
Mode of Action
The compound interacts with its targets by inhibiting the action of angiotensin II, a potent vasoconstrictor. This inhibition results in the dilation of blood vessels, thereby reducing blood pressure .
Biochemical Pathways
The compound affects the renin-angiotensin-aldosterone system (RAAS), a critical pathway in the regulation of blood pressure. By inhibiting the action of angiotensin II, it disrupts the vasoconstrictive and aldosterone-secreting effects of angiotensin II, leading to reduced blood pressure .
Result of Action
The molecular and cellular effects of the compound’s action result in the dilation of blood vessels and a reduction in blood pressure. This can help manage conditions such as hypertension .
Action Environment
Environmental factors can influence the compound’s action, efficacy, and stability. For instance, exposure to light can cause the compound to darken . Therefore, it should be stored in a cool, dry, and well-ventilated place away from light . Safety measures should also be taken to avoid direct contact with the skin or eyes, and inhalation or ingestion .
Safety and Hazards
2-Cyano-4’-methylbiphenyl is harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. It is very toxic to aquatic life with long-lasting effects . It is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is recommended .
Future Directions
2-Cyano-4’-methylbiphenyl is a key intermediate for the synthesis of various new sartan class antihypertensive drugs . Its synthesis method has been improved to enhance the catalytic efficiency of the coupling reaction, improve the conversion rate of the reaction, reduce the generation of the byproduct of the dimethylbiphenyl, and make it suitable for industrial production .
Biochemical Analysis
Biochemical Properties
It is known that this compound is used in the synthesis of antihypertensive drugs
Cellular Effects
As it is used in the synthesis of antihypertensive drugs , it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism. These effects need to be confirmed through experimental studies.
Molecular Mechanism
It is known to be involved in the synthesis of antihypertensive drugs
Properties
IUPAC Name |
2-(4-methylphenyl)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N/c1-11-6-8-12(9-7-11)14-5-3-2-4-13(14)10-15/h2-9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGQVZLSNEBEHFN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC=CC=C2C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0057623 | |
Record name | 4'-Methylbiphenyl-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0057623 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
114772-53-1 | |
Record name | 2-Cyano-4′-methylbiphenyl | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=114772-53-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Cyano-4'-methylbiphenyl | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0114772531 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4'-Methylbiphenyl-2-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0057623 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-cyano-4'-methylbiphenyl | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.102.088 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | [1,1'-Biphenyl]-2-carbonitrile, 4'-methyl | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.120.035 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-CYANO-4'-METHYLBIPHENYL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/O417TI15TA | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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